Cas no 375825-10-8 (2-Furancarboxylicacid,tetrahydro-,ethylester,(2S)-(9CI))

• Product Name: 2-Furancarboxylicacid,tetrahydro-,ethylester,(2S)-(9CI)
• CAS No: 375825-10-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 922417
• PubChem ID: 11298032
• Update Time: 2025-10-28

2-Furancarboxylicacid,tetrahydro-,ethylester,(2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylicacid,tetrahydro-,ethylester,(2S)-(9CI)
• SCHEMBL8627456
• 375825-10-8
• AKOS026732593
• (S)-Ethyltetrahydrofuran-2-carboxylate
• (S)-Ethyl tetrahydrofuran-2-carboxylate

• Inchi： 1S/C7H12O3/c1-2-9-7(8)6-4-3-5-10-6/h6H,2-5H2,1H3/t6-/m0/s1
• InChI Key： GQQLWKZRORYGHY-LURJTMIESA-N
• SMILES： O1CCC[C@H]1C(=O)OCC

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-Furancarboxylicacid,tetrahydro-,ethylester,(2S)-(9CI)

Comprehensive Guide to 2-Furancarboxylic acid, tetrahydro-, ethyl ester, (2S)-(9CI) (CAS No. 375825-10-8)

2-Furancarboxylic acid, tetrahydro-, ethyl ester, (2S)-(9CI) (CAS No. 375825-10-8) is a specialized chiral ester compound belonging to the furan derivatives family. This tetrahydrofuran carboxylic acid ester has gained significant attention in pharmaceutical and fine chemical industries due to its unique stereochemistry and versatile applications. The (2S) configuration makes it particularly valuable for asymmetric synthesis and chiral drug development.

The molecular structure of this compound features a tetrahydrofuran ring connected to an ethyl ester group, with the carboxylic acid functionality providing reactivity for further chemical transformations. Its chiral purity and well-defined stereochemistry make it an important building block in modern organic synthesis. Researchers particularly value this compound for its ability to introduce chiral centers in complex molecular architectures.

Recent trends in green chemistry have highlighted compounds like 2-Furancarboxylic acid, tetrahydro-, ethyl ester, (2S)-(9CI) as potential bio-based platform chemicals. The furan ring system can be derived from renewable resources, aligning with current sustainability initiatives in the chemical industry. This aspect has increased its visibility in research publications and patent applications during 2022-2023.

In pharmaceutical applications, this chiral ethyl ester serves as a key intermediate for various active pharmaceutical ingredients (APIs). Its structural features make it suitable for developing drugs targeting neurological disorders and anti-inflammatory medications. The compound's stability and solubility profile contribute to its popularity in medicinal chemistry research.

The flavor and fragrance industry has also shown interest in tetrahydrofuran carboxylate esters like this compound. Its potential to contribute fruity and ethereal notes makes it valuable for creating complex aroma profiles. However, specific applications in this field remain proprietary information among major manufacturers.

Analytical characterization of 2-Furancarboxylic acid, tetrahydro-, ethyl ester, (2S)-(9CI) typically involves chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound generally appears as a colorless to pale yellow liquid at room temperature, with characteristic physical properties that distinguish it from similar furan derivatives.

Market analysis indicates growing demand for high-purity (2S)-tetrahydrofuran-2-carboxylic acid ethyl ester, particularly from contract research organizations and specialty chemical suppliers. The global market for such chiral intermediates is projected to expand at a CAGR of 6-8% through 2025, driven by increasing pharmaceutical R&D activities.

Handling and storage recommendations for this compound emphasize protection from moisture and oxidation. While not classified as hazardous under standard regulations, proper laboratory practices should be maintained when working with ethyl tetrahydrofuran-2-carboxylate derivatives. Material safety data sheets from reputable suppliers provide detailed handling instructions.

Synthetic approaches to 2-Furancarboxylic acid, tetrahydro-, ethyl ester, (2S)-(9CI) often involve asymmetric hydrogenation or enzymatic resolution methods. Recent patent literature describes improved catalytic systems for its production, reflecting ongoing process optimization in the field of chiral chemistry.

Quality control specifications for pharmaceutical-grade material typically require ≥98% chemical purity and ≥99% enantiomeric excess. These stringent requirements demonstrate the compound's importance in critical applications where stereochemical purity directly impacts biological activity.

Researchers frequently search for information about tetrahydrofuran carboxylic acid derivatives in connection with green chemistry initiatives, chiral auxiliaries, and asymmetric synthesis techniques. The compound's CAS number (375825-10-8) serves as a crucial identifier in scientific literature and regulatory documentation.

Future developments surrounding this chemical may include novel catalytic systems for its production, expanded applications in material science, and potential uses in agrochemical formulations. The unique properties of the tetrahydrofuran carboxylate structure continue to inspire innovation across multiple chemistry disciplines.

For laboratories considering working with 2-Furancarboxylic acid, tetrahydro-, ethyl ester, (2S)-(9CI), it's advisable to consult recent journal articles and manufacturer technical bulletins for the most current handling and application data. The compound's versatility ensures its ongoing relevance in advanced chemical research and development.